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Compound of Interest

Compound Name: MeNH-PEG2-OH

Cat. No.: B1673961

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for MeNH-
PEG2-OH (2-(2-(methylamino)ethoxy)ethanol). In the absence of a specific Safety Data Sheet
(SDS) for this compound, this document synthesizes available safety information from
structurally similar molecules, namely 2-[2-(Dimethylamino)ethoxy]ethanol and various
polyethylene glycol (PEG) derivatives. This guide is intended to inform researchers, scientists,
and drug development professionals on the safe handling, storage, and potential hazards of
MeNH-PEG2-OH, enabling a proactive approach to laboratory safety and risk mitigation.

Hazard Identification and Classification

While a definitive hazard classification for MeNH-PEG2-OH is not available, data from
analogous compounds suggest it should be handled with care. Based on the SDS for 2-[2-
(Dimethylamino)ethoxy]ethanol, MeNH-PEG2-OH may be classified as follows:

o Acute Toxicity: Harmful in contact with skin.[1]
o Skin Corrosion/Irritation: Causes severe skin burns.[1]
e Serious Eye Damage/Eye Irritation: Causes serious eye damage.[1]

It is crucial to assume that MeNH-PEG2-OH presents similar hazards until specific toxicological
data becomes available.
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Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling. The following table summarizes the known properties of structurally related
compounds, which can serve as an estimate for MeNH-PEG2-OH.

2-[2-
Property (Dimethylamino)ethoxyleth General PEG Derivatives

anol

o Colorless to pale yellow liquid
Appearance Colorless liquid )
or solid
Odor No data available Mild odor
Boiling Point 95 °C at 20 hPa Varies with molecular weight
Flash Point 93 °C (closed cup) Varies, generally combustible
Density 0.954 g/cm? at 25 °C ~1.1 g/cm?3
- . Soluble in water and many

Solubility No data available

organic solvents

Toxicological Data

Toxicological data for MeNH-PEG2-OH is not directly available. The following table presents
data for 2-[2-(Dimethylamino)ethoxy]ethanol, which should be considered as indicative of the
potential toxicity of MeNH-PEG2-OH.

Endpoint Species Route Value Reference
LD50 Rat Oral 2347 mg/kg [2]
LD50 Rabbit Dermal 1345 mg/kg [2]

The substance is noted to cause skin and eye irritation in rabbits.[2]

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited are not publicly available.
However, standard methodologies as prescribed by organizations like the OECD (Organisation
for Economic Co-operation and Development) are typically followed. For instance, acute oral
toxicity is often determined using OECD Guideline 423, and dermal toxicity via OECD
Guideline 402. Skin and eye irritation studies generally adhere to OECD Guidelines 404 and
405, respectively.

Handling and Storage

Prudent laboratory practices are essential when working with MeNH-PEG2-OH.
7.1 Safe Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[1]

e Avoid contact with skin and eyes.[1]

e Prevent the formation of aerosols.[1]

o Keep away from heat, sparks, and open flames.

7.2 Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release Measures and First Aid

8.1 Accidental Release:

In the event of a spill, the following workflow should be followed:
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Exposure Occurs

|

Inhalation Skin Contact Eye Contact Ingestion

Remove Contaminated Clothing Rinse Mouth. Do NOT Induce Vomiting

Rinse Skin with Plenty of Water Rinse Cautiously with Water for Several Minutes

Y

Move to Fresh Air

— Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1673961#menh-peg2-oh-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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